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Compound of Interest

N,N-Dimethylformamide
Compound Name:
dineopentyl acetal

cat. No.: B1217958

An In-depth Technical Guide to N,N-Dimethylformamide dineopentyl acetal

This technical guide provides a comprehensive overview of N,N-Dimethylformamide
dineopentyl acetal, a versatile reagent in organic synthesis. The document is intended for
researchers, scientists, and professionals in the field of drug development and chemical
research. It covers the compound's structural details, physicochemical properties, synthesis,
and key applications, with a focus on experimental protocols and mechanistic insights.

Compound Identification and Structural Formula

IUPAC Name: 1,1-bis(2,2-dimethylpropoxy)-N,N-dimethylmethanamine[1]
Synonyms: N,N-DMFDNPA[1]

CAS Number: 4909-78-8

Molecular Formula: C13H20NO2[1]

Structural Formula:

Condensed Structural Formula: (CH3)2NCH[OCH2C(CH3s)3]2[1]

Physicochemical and Spectroscopic Data
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A summary of the key physical, chemical, and spectroscopic properties of N,N-

Dimethylformamide dineopentyl acetal is presented below.

Table 1: Physicochemical Properties

Property Value Reference(s)
Molecular Weight 231.37 g/mol [1]
Appearance Colorless liquid [2]
Density 0.829 g/mL at 25°C [3]
Boiling Point 85-87°C at 10 mmHg [3]
Refractive Index n20/D 1.412 [3]
N Hydrolyzes in water; soluble in
Solubility _ [1]
most organic solvents.
Stability Moisture sensitive.
Table 2: Spectroscopic Data
Technique Data Reference(s)
0 3.0-3.5 ppm (s, 4H, OCH,) ¢
1H NMR 2.2-2.4 ppm (s, 6H, N(CH3),) 6 [1]
0.8-1.0 ppm (s, 18H, C(CHj3)3)
6 100-110 ppm (Acetal C) ¢
65-75 ppm (OCH,) & 35-45
13C NMR ppm (N(CHjs),) 6 30-35 ppm [1]
(C(CHj3)3) 6 25-30 ppm
(C(CH3)3)
Mass Spec. Molecular lon [M]* at m/z 231 [1]
2950-2970 cm~t (C-H
IR [1]

stretching)
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Synthesis and Reaction Mechanisms

N,N-Dimethylformamide dineopentyl acetal is a valuable reagent in a variety of chemical
transformations, primarily acting as a dehydrating and alkylating agent.

Synthesis of N,N-Dimethylformamide dineopentyl acetal

The synthesis of N,N-Dimethylformamide dineopentyl acetal typically involves the reaction
of N,N-dimethylformamide (DMF) with neopentyl alcohol in the presence of an acid catalyst.

N,N-Dimethylformamide Neopentyl Alcohol (2 eq.) Acid Catalyst

Reaction

N,N-Dimethylformamide

dineopentyl acetal Water

Click to download full resolution via product page
General synthesis workflow for N,N-Dimethylformamide dineopentyl acetal.

Experimental Protocol: General Synthesis

A general procedure for the synthesis of DMF acetals involves the reaction of a Vilsmeier
reagent with a sodium alkoxide. The following is a representative protocol:

A solution of N,N-dialkyl(chloromethylene)ammonium chloride (Vilsmeier reagent, 1 mole) in
chloroform (500-640 mL) is prepared and stirred.

Sodium neopentoxide (2.1 moles) in neopentyl alcohol (1 L) is added to the stirred solution.

The mixture is stirred for 1 hour at 20°C.

The precipitated sodium chloride is removed by filtration.
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e The filtrate is subjected to distillation under reduced pressure to isolate the N,N-

Dimethylformamide dineopentyl acetal.

Mechanism of Action in Esterification

N,N-Dimethylformamide dineopentyl acetal is an effective reagent for the esterification of
carboxylic acids. The reaction proceeds through the formation of a highly reactive intermediate.
The acetal thermally eliminates an alkoxide to form an alkoxymethylidene-N,N-
dimethylammonium cation, which is a potent electrophile.

Activation of Acetal

DMF Dineopentyl Acetal

Thermal
elimination

Thermal
elimination

Esterification

Carboxylic Acid (R-COOH) |

Neopentoxide

Alkoxymethylidene-N,N-dimethylammonium Cation

ucleophilic attack

Reactive Intermediate

Reaction with
Neopentyl Alcohol

DMF |

Ester (R-COOR") |

Click to download full resolution via product page

Mechanism of esterification using N,N-Dimethylformamide dineopentyl acetal.
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Applications in Organic Synthesis

This acetal is utilized in several key synthetic transformations.

Esterification of Na-Fluorenylmethyloxycarbonylamino
Acids (Fmoc)

N,N-Dimethylformamide dineopentyl acetal serves as an efficient condensing agent for the
esterification of Fmoc-protected amino acids, a crucial step in solid-phase peptide synthesis.[4]
This method is advantageous as it helps to avoid side reactions such as dimerization and
racemization that can occur with other coupling agents.[4]

Experimental Protocol: Esterification of an N-Protected Amino Acid (Representative)

The following protocol is adapted from a procedure using the di-tert-butyl acetal and is
representative of the conditions that would be used with the dineopentyl acetal.

A solution of the N-protected amino acid (e.g., N-acetyl-L-phenylalanine, 1.0 g, 4.78 mmol) in
N,N-Dimethylformamide dineopentyl acetal (6.0 equivalents) is prepared.

e The solution is stirred at 60°C overnight.

e The reaction progress is monitored by a suitable chromatographic technique (e.g., UPLC or
TLC).

e Upon completion, the solvent is removed under reduced pressure.

e The residue is purified by silica gel column chromatography to yield the desired neopentyl
ester.

Lactonization of w-Hydroxyacids

The reagent is effective in promoting the intramolecular esterification (lactonization) of w-
hydroxyacids to form lactones, including medium and large ring systems (up to 16-membered
rngs).[2]

Conversion of Primary Alcohols to Alkylating Agents
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Primary alcohols can be converted into effective alkylating agents using N,N-
Dimethylformamide dineopentyl acetal. This is particularly useful for the alkylation of thiols.

[2]

Safety and Handling

N,N-Dimethylformamide dineopentyl acetal is a flammable liquid and should be handled with
appropriate safety precautions. It is sensitive to moisture and should be stored under an inert
atmosphere. It may cause skin and eye irritation. For detailed safety information, refer to the
material safety data sheet (MSDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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